2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(3-(phenylsulfonyl)pyrrolidin-1-yl)ethanone

• IUPAC Name: 1-[3-(benzenesulfonyl)pyrrolidin-1-yl]-2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]ethanone
• InChI: InChI=1S/C22H25NO5S/c1-22(2)13-16-7-6-10-19(21(16)28-22)27-15-20(24)23-12-11-18(14-23)29(25,26)17-8-4-3-5-9-17/h3-10,18H,11-15H2,1-2H3
• InChI Key: HDZHRIGZEPFMKB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)N3CCC(C3)S(=O)(=O)C4=CC=CC=C4)C
• Molecular Formula: C22H25NO5S
• Molecular Weight: 415.5 g/mol
• CAS No.: 1448029-68-2

Description

2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(3-(phenylsulfonyl)pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C22H25NO5S and its molecular weight is 415.5. The purity is usually 95%.
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Scientific Research Applications

Microwave-Mediated Synthesis of Heterocycles

One study discusses the use of benzothiazole- and benzimidazole-based heterocycles for novel pyrazolopyrimidine and triazolopyramidine derivatives' synthesis. These compounds were developed as building blocks for creating heterocycles pendent to benzothiazole and benzimidazole ring systems, indicating potential applications in the development of pharmaceuticals and materials science (Darweesh et al., 2016).

Hydrogen-Bonding Patterns in Enaminones

Another research focused on the hydrogen-bonding patterns of enaminones, specifically involving compounds with pyrrolidin-2-ylidene ethanone structures. This study could provide insights into the structural dynamics and potential reactivity of compounds containing pyrrolidinyl groups, which are relevant for designing molecules with specific intermolecular interactions and stability (Balderson et al., 2007).

Synthesis and Antimicrobial Activity

Research on the synthesis and antimicrobial activity of compounds featuring oxadiazolyl and pyridinylaminoethanone groups demonstrates the potential biological activity of structurally complex molecules. This suggests that the compound , with its multifunctional groups, may also have applications in developing new antimicrobial agents (Salimon et al., 2011).

Catalytic Applications

A study on sulfonated Schiff base copper(II) complexes highlights the role of phenylsulfonyl groups in catalyzing alcohol oxidation. This indicates potential catalytic applications for compounds with phenylsulfonyl components, relevant for organic synthesis and industrial processes (Hazra et al., 2015).